Camphor
Camphor
Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150 °F. Used to make moth proofings, pharmaceuticals, and flavorings.
Camphor is a cyclic monoterpene ketone that is bornane bearing an oxo substituent at position 2. A naturally occurring monoterpenoid. It has a role as a plant metabolite. It is a bornane monoterpenoid and a cyclic monoterpene ketone.
Camphor is a bicyclic monoterpene ketone found widely in plants, especially Cinnamomum camphora. It is used topically as a skin antipruritic and as an anti-infective agent. When ingested, camphor has a rapid onset of toxic effects, and camphorated oil is the product most often responsible for its toxicity. The FDA ruled that camphorated oil could not be marketed in the United States and that no product could contain a concentration higher than 11%. It appears in the list of drug products withdrawn or removed from the market for safety or effectiveness. However, camphor can be found in several nonprescription medications at lower concentrations.
Camphor is a natural product found in Otanthus maritimus, Tetradenia riparia, and other organisms with data available.
A bicyclic monoterpene ketone found widely in plants, especially CINNAMOMUM CAMPHORA. It is used topically as a skin antipruritic and as an anti-infective agent.
Camphor is a cyclic monoterpene ketone that is bornane bearing an oxo substituent at position 2. A naturally occurring monoterpenoid. It has a role as a plant metabolite. It is a bornane monoterpenoid and a cyclic monoterpene ketone.
Camphor is a bicyclic monoterpene ketone found widely in plants, especially Cinnamomum camphora. It is used topically as a skin antipruritic and as an anti-infective agent. When ingested, camphor has a rapid onset of toxic effects, and camphorated oil is the product most often responsible for its toxicity. The FDA ruled that camphorated oil could not be marketed in the United States and that no product could contain a concentration higher than 11%. It appears in the list of drug products withdrawn or removed from the market for safety or effectiveness. However, camphor can be found in several nonprescription medications at lower concentrations.
Camphor is a natural product found in Otanthus maritimus, Tetradenia riparia, and other organisms with data available.
A bicyclic monoterpene ketone found widely in plants, especially CINNAMOMUM CAMPHORA. It is used topically as a skin antipruritic and as an anti-infective agent.
Brand Name:
Vulcanchem
CAS No.:
21368-68-3
VCID:
VC21207934
InChI:
InChI=1S/C10H16O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7H,4-6H2,1-3H3
SMILES:
CC1(C2CCC1(C(=O)C2)C)C
Molecular Formula:
C10H16O
Molecular Weight:
152.23 g/mol
Camphor
CAS No.: 21368-68-3
Cat. No.: VC21207934
Molecular Formula: C10H16O
Molecular Weight: 152.23 g/mol
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Specification
| Description | Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150 °F. Used to make moth proofings, pharmaceuticals, and flavorings. Camphor is a cyclic monoterpene ketone that is bornane bearing an oxo substituent at position 2. A naturally occurring monoterpenoid. It has a role as a plant metabolite. It is a bornane monoterpenoid and a cyclic monoterpene ketone. Camphor is a bicyclic monoterpene ketone found widely in plants, especially Cinnamomum camphora. It is used topically as a skin antipruritic and as an anti-infective agent. When ingested, camphor has a rapid onset of toxic effects, and camphorated oil is the product most often responsible for its toxicity. The FDA ruled that camphorated oil could not be marketed in the United States and that no product could contain a concentration higher than 11%. It appears in the list of drug products withdrawn or removed from the market for safety or effectiveness. However, camphor can be found in several nonprescription medications at lower concentrations. Camphor is a natural product found in Otanthus maritimus, Tetradenia riparia, and other organisms with data available. A bicyclic monoterpene ketone found widely in plants, especially CINNAMOMUM CAMPHORA. It is used topically as a skin antipruritic and as an anti-infective agent. |
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| CAS No. | 21368-68-3 |
| Molecular Formula | C10H16O |
| Molecular Weight | 152.23 g/mol |
| IUPAC Name | 1,7,7-trimethylbicyclo[2.2.1]heptan-2-one |
| Standard InChI | InChI=1S/C10H16O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7H,4-6H2,1-3H3 |
| Standard InChI Key | DSSYKIVIOFKYAU-UHFFFAOYSA-N |
| Isomeric SMILES | C[C@@]12CC[C@@H](C1(C)C)CC2=O |
| SMILES | CC1(C2CCC1(C(=O)C2)C)C |
| Canonical SMILES | CC1(C2CCC1(C(=O)C2)C)C |
| Boiling Point | 399 °F at 760 mmHg (NIOSH, 2024) 209 °C Sublimes at boiling point 204 °C 399 °F |
| Colorform | Colorless or white crystals, granules, or crystalline masses; or as colorless to white, translucent, tough masses Colorless or white crystals or crystalline masses |
| Flash Point | 150 °F (NIOSH, 2024) 66 °C 150 °F; 66 °C (Closed Cup) 66 °C c.c. 150 °F |
| Melting Point | 345 °F (NIOSH, 2024) 174-179 °C 180 °C 345 °F |
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